molecular formula C16H16O2S2 B3827815 1-[5-(2-Oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one

1-[5-(2-Oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one

Cat. No.: B3827815
M. Wt: 304.4 g/mol
InChI Key: GRBSXCHPFSCGMQ-UHFFFAOYSA-N
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Description

1-[5-(2-Oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one is an organic compound characterized by its unique structure, which includes a naphthalene ring substituted with sulfanyl and oxopropyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[5-(2-Oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one typically involves multi-step organic reactions. One common method includes the reaction of naphthalene derivatives with sulfanyl and oxopropyl groups under controlled conditions. The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to achieve the desired product with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The use of continuous flow reactors and automated systems can enhance the efficiency and consistency of the production process .

Chemical Reactions Analysis

Types of Reactions

1-[5-(2-Oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce alcohols .

Scientific Research Applications

1-[5-(2-Oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one has several scientific research applications:

Mechanism of Action

The mechanism of action of 1-[5-(2-Oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

1-[5-(2-Oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one is unique due to its specific combination of sulfanyl and oxopropyl groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .

Properties

IUPAC Name

1-[5-(2-oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16O2S2/c1-11(17)9-19-15-7-3-6-14-13(15)5-4-8-16(14)20-10-12(2)18/h3-8H,9-10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GRBSXCHPFSCGMQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)CSC1=CC=CC2=C1C=CC=C2SCC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

304.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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1-[5-(2-Oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one

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